Cas no 92331-75-4 (Diethyl(azepan-1-ylmethylidene)propanedioate)
92331-75-4 structure
Product Name:Diethyl(azepan-1-ylmethylidene)propanedioate
CAS No:92331-75-4
MF:C14H23NO4
MW:269.33672451973
CID:998365
PubChem ID:294334
Update Time:2025-04-20
Diethyl(azepan-1-ylmethylidene)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-(azepan-1-ylmethylidene)propanedioate
- NSC162402
- 92331-75-4
- DTXSID20303828
- Diethyl 2-(azepan-1-ylmethylene)malonate
- 1,3-diethyl 2-[(azepan-1-yl)methylidene]propanedioate
- NSC-162402
- diethyl(azepan-1-ylmethylidene)propanedioate
- Diethyl(azepan-1-ylmethylidene)propanedioate
-
- Inchi: 1S/C14H23NO4/c1-3-18-13(16)12(14(17)19-4-2)11-15-9-7-5-6-8-10-15/h11H,3-10H2,1-2H3
- InChI Key: OMXFFXWHYKQGTI-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C\N1CCCCCC1)=O
Computed Properties
- Exact Mass: 269.16270821g/mol
- Monoisotopic Mass: 269.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.8Ų
Diethyl(azepan-1-ylmethylidene)propanedioate Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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